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Compound of Interest

Compound Name: tert-Butanol

Cat. No.: B103910

An In-depth Technical Guide to the Health and Safety of tert-Butanol in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of
tert-Butanol (TBA) in a laboratory setting. Adherence to these guidelines is crucial for ensuring
a safe working environment and minimizing potential risks to personnel.

Chemical and Physical Properties

tert-Butanol, also known as 2-methyl-2-propanol, is a colorless, volatile liquid or crystalline
solid with a camphor-like odor.[1][2] It is miscible with water.[3] Understanding its physical and
chemical properties is fundamental to its safe handling.
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Property Value References
CAS Number 75-65-0 [3][4]
Molecular Formula CaH100 [4]
Molecular Weight 74.12 g/mol [4]
Appearance Co’orless liquid or crystalline 1]
solid

Odor Camphor-like [2][5]
Boiling Point 83 °C (181.4 °F) [315]
Melting/Freezing Point 25-255°C (77-77.9 °F) [5]
Vapor Pressure 36 mbar @ 20 °C [3]
Vapor Density 2.55 - 2.6 (air=1) [6]

Specific Gravity 0.775 - 0.786 g/cm3 [31[5]
Water Solubility Miscible [2][3]
pH 7 (at 20°C) [7]

Flammability and Fire Hazards

tert-Butanol is a highly flammable liquid and vapor, posing a significant fire hazard in the

laboratory.[1][8] Vapors are heavier than air and may travel to a source of ignition and flash

back.[1][3] Containers may explode when heated.[1][3]

Parameter

Value

References

Flash Point

11 °C (51.8 °F) - Closed Cup

[3]05]

Autoignition Temperature

470 - 490 °C (878 - 914 °F)

[3][5]

Flammable/Explosive Limits

LEL: 2.4% UEL: 8.0%

[3]09]

NFPA 704 Rating

Health: 2, Flammability: 3,
Instability: O

[1]5]
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant foam,
or water spray.[1][3] Water may be ineffective in fighting fires but can be used to cool fire-
exposed containers.[1]

Hazardous Combustion Products: Fire produces poisonous gases, including carbon monoxide
(CO), carbon dioxide (COz2), and isobutylene.[1][3]

Health Hazards and Toxicology

tert-Butanol can affect the body if it is inhaled, ingested, or comes into contact with the skin.[1]
[10] It is irritating to the skin, eyes, and respiratory system.[1][8][11]

Routes of Exposure and Effects:

¢ Inhalation: Harmful if inhaled.[4][8] Can cause nose and throat irritation, coughing, and
wheezing.[1] High concentrations may lead to central nervous system depression with
symptoms like headache, dizziness, drowsiness, confusion, and passing out.[1][12]

o Skin Contact: Causes skin irritation.[11] Prolonged or repeated contact can lead to drying,
cracking, and redness.[1] It can be absorbed through the skin.[1]

o Eye Contact: Causes serious eye irritation.[4][8]
¢ Ingestion: May cause nausea, vomiting, and diarrhea.[1]
Toxicological Data:

The single-dose systemic toxicity of tert-butanol is considered low.[11][13]

Metric Value Species References
LDso (Oral) 2743 - 3500 mg/kg Rat [51[12]

LDso (Oral) 3559 mg/kg Rabbit [9][12]

LDso (Dermal) >2000 mg/kg Rabbit [3][14]

LCso (Inhalation) >31 mg/L/4h Rat [3]
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Carcinogenicity and Other Chronic Effects:

tert-Butanol is not classifiable as a human carcinogen (ACGIH A4).[12][14]

It is not considered a genotoxin and does not have specific effects on reproduction or
development.[11][13]

Target organs for toxicity have been identified as the kidney in male rats and the urinary
bladder in both rats and mice.[11][13]

Long-term exposure may affect the liver and kidneys.[1]

Occupational Exposure Limits

To ensure worker safety, several organizations have established occupational exposure limits
for tert-Butanol.

Organization Limit Value

OSHA (PEL) 8-hr TWA 100 ppm (300 mg/m3)[1][15]
ACGIH (TLV) 8-hr TWA 100 ppm[1]

NIOSH (REL) 10-hr TWA 100 ppm (300 mg/m3)[1][2][15]
NIOSH (STEL) 15-min 150 ppm (450 mg/m3)[1][2][15]
NIOSH (IDLH) 1,600 ppm[1][15]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit; IDLH: Immediately
Dangerous to Life or Health.

Experimental Protocols
General Protocol for Handling and Use

This protocol outlines the essential steps for safely handling tert-Butanol in a laboratory
setting.
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Caption: General workflow for safely handling tert-Butanol.

Protocol for Quantitative Risk Assessment

A guantitative risk assessment for the use of tert-Butanol involves evaluating the level of
exposure in relation to established occupational exposure limits (OELS). This is a simplified
representation of the logic involved.

Identify the Task: Define the specific laboratory procedure involving tert-Butanol.

o Estimate Exposure: Determine the potential airborne concentration of tert-Butanol based on
the quantity used, duration of the task, and existing ventilation. Air monitoring may be
necessary for accurate assessment.

o Compare with OELs: Compare the estimated exposure level to the OSHA PEL, ACGIH TLYV,
and NIOSH REL.

e Determine Risk Level:

o Low Risk: Exposure is well below all OELs. Standard operating procedures and PPE are

sufficient.

o Medium Risk: Exposure approaches or may intermittently exceed OELs. Enhanced

controls are required.

o High Risk: Exposure consistently exceeds OELs. The task should not proceed without

significant changes to engineering controls or procedures.

Engineering and Personal Protective Equipment
(PPE)
Engineering Controls

e Ventilation: Use in a well-ventilated area. Local exhaust ventilation, such as a chemical fume
hood, is essential to keep airborne concentrations below exposure limits.[5]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower
in close proximity to the workstation.[5]
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» Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment.[16]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following diagram illustrates the decision-
making process for PPE selection.
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Task: Handling tert-Butanol

Body Protection

Chemical Resistant Apron/Gown

Standard Lab Coat

Hand Piotection
Chemical Resistant Gloves
(e.g., Butyl, Nitrile)

Eye/Face Protection

Face Shield (in addition to goggles) }'7 Risk of Splashing?

Chemical Safety Goggles

Adequate Ventilation?
(e.g., Fume Hood)

Potential to Exceed OELS?

No

Yes

Respiratory Profection
r
Not Required if in Fume Hood Air-Purifying Respirator (APR) N Approaching IDLH Levels
and Below OELs with Organic Vapor Cartridges Supplied-Alr Respirator (SCBA) or Emergency?

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Eye/Face Protection: Wear chemical safety goggles.[1][16] A face shield should be worn in
addition to goggles when there is a risk of splashing.[1]

Skin Protection: Wear appropriate protective gloves (e.g., Butyl, Nitrile) and clothing to
prevent skin contact.[1][17] An impervious lab coat or apron is recommended.[16]

Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator.[1] For concentrations >100 ppm, a full
facepiece air-purifying respirator with organic vapor cartridges is recommended. For higher
concentrations or unknown levels, a supplied-air respirator should be used.[1]

Handling and Storage

Handling: Wash hands thoroughly after handling.[5] Ground and bond containers when
transferring material to prevent static discharge.[5][16] Use only non-sparking tools.[3][8]
Keep away from heat, sparks, open flames, and other ignition sources.[5][8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5]
Store in a designated flammables area with tightly closed containers.[5][16] Protect from
sunlight.[8]

Spills, First Aid, and Disposal
Spill Response

A systematic approach is necessary to safely manage a tert-Butanol spill.
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Caption: Workflow for responding to a tert-Butanol spill.
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e Procedure: Evacuate personnel and control entry to the area.[1] Remove all sources of
ignition.[3] For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in
a sealed container for disposal.[3][5] Use non-sparking tools.[5] Prevent entry into sewers.[1]

First Aid Measures

 Inhalation: Remove the person to fresh air. If breathing has stopped, begin artificial
respiration. Seek immediate medical attention.[1][3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected skin with large
amounts of water.[1]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1][3]

e Ingestion: Do NOT induce vomiting.[18] Rinse mouth with water. If the person is conscious,
give one or two glasses of water to drink. Seek immediate medical attention.[4][18]

Disposal

Dispose of tert-Butanol and contaminated materials as hazardous waste.[1] Follow all federal,
state, and local regulations.[19][20] Do not dispose of it in sewers.[1] Surplus and non-
recyclable solutions should be offered to a licensed disposal company.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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